(R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride

• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• IUPAC Name: [(2R)-1-propan-2-ylpyrrolidin-2-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-7(2)10-5-3-4-8(10)6-9;;/h7-8H,3-6,9H2,1-2H3;2*1H/t8-;;/m1../s1
• InChI Key: SZWLEFUUMPCNFS-YCBDHFTFSA-N
• Isomeric SMILES: CC(C)N1CCC[C@@H]1CN.Cl.Cl
• Canonical SMILES: CC(C)N1CCCC1CN.Cl.Cl

Description

(R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride is a chiral amine salt characterized by a pyrrolidine backbone substituted with an isopropyl group at the 1-position and a methanamine moiety at the 2-position. The dihydrochloride form enhances its solubility in aqueous media, making it a valuable intermediate in pharmaceutical synthesis, particularly for enantioselective reactions or as a ligand in catalysis. Its stereochemistry (R-configuration) is critical for binding specificity in biological systems, such as neurotransmitter receptors or enzyme active sites.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[(2R)-1-Isopropyl-2-pyrrolidinyl]methyl}amine dihydrochloride typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,4-diamine.

Introduction of the Isopropyl Group: The isopropyl group can be introduced via an alkylation reaction using isopropyl halides under basic conditions.

Attachment of the Methylamine Group: The methylamine group is typically introduced through reductive amination, where a suitable aldehyde or ketone is reacted with methylamine in the presence of a reducing agent.

Formation of the Dihydrochloride Salt: The final compound is converted to its dihydrochloride form by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of {[(2R)-1-Isopropyl-2-pyrrolidinyl]methyl}amine dihydrochloride follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The protonated amine and pyrrolidine ring enable participation in nucleophilic substitution processes. Key examples include:

Reaction Type	Reagents/Conditions	Product	Notes
Alkylation	Alkyl halides, K₂CO₃, DMF, 60°C	Quaternary ammonium salts	Requires deprotonation for nucleophilic attack on alkylating agents
Arylation	Aryl boronic acids, Cu(OAc)₂, DCM	N-Aryl-pyrrolidine derivatives	Suzuki-Miyaura coupling observed in analogous structures

Acylation and Sulfonation

The primary amine group undergoes typical acylation reactions:

Reagent	Conditions	Product	Yield
Acetyl chloride	Et₃N, THF, 0°C → RT	N-Acetylated derivative	~85%
Tosyl chloride	Pyridine, CH₂Cl₂, reflux	Tosyl-protected amine	Quantitative

Ring-Opening Reactions

The pyrrolidine ring demonstrates strain-dependent reactivity:

Reagent	Conditions	Product	Mechanism
HBr (48%)	Reflux, 12 hr	Open-chain bromoamine derivative	Acid-catalyzed ring cleavage
Ozone	-78°C, CH₂Cl₂/MeOH	Diamine dicarbonyl compounds	Oxidative ring opening

Salt Metathesis

The dihydrochloride form participates in counterion exchange:

Reagent	Conditions	New Salt Form	Solubility Change
NaOH (aq)	RT, 1 hr	Free base (C₈H₁₈N₂)	Increased lipophilicity
KPF₆	MeOH/H₂O, 0°C	Hexafluorophosphate salt	Improved crystallinity

Complexation Reactions

The compound acts as a ligand in coordination chemistry:

Metal Ion	Conditions	Complex Type	Application
Cu(II)	MeOH, N₂ atmosphere	Octahedral Cu-N complexes	Catalytic oxidation studies
Pd(II)	DMSO, 80°C	Square-planar Pd(II) adducts	Cross-coupling catalysis

Redox Reactions

Oxidation and reduction pathways have been characterized:

Reaction	Reagents	Product	Stereochemical Outcome
Oxidation (PCC)	CH₂Cl₂, RT, 3 hr	Pyrrolidinone derivative	Retention of configuration
Reduction (NaBH₄)	MeOH, 0°C	Saturated amine product	Diastereoselectivity observed

Critical Analysis of Reaction Mechanisms

• Steric Effects : The isopropyl group at position 1 creates significant steric hindrance, directing electrophilic attacks to the less hindered C3 position of the pyrrolidine ring.

• Acid-Base Properties : With pKa values ~9.2 (primary amine) and ~4.3 (protonated pyrrolidine nitrogen), reactivity is pH-dependent in aqueous media .

• Solvent Dependency : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity, while protic solvents stabilize the protonated form.

Scientific Research Applications

Pharmaceutical Applications

1.1. Mer Tyrosine Kinase Inhibition

One of the significant applications of (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride is its potential as a Mer receptor tyrosine kinase (MERTK) inhibitor. MERTK plays a crucial role in various cellular processes, including immune response regulation and cancer progression. Research has shown that compounds with similar structures can effectively inhibit MERTK, offering promising avenues for cancer treatment and management of immune-related diseases such as sepsis .

1.2. Neurological Disorders

The compound has also been investigated for its effects on neurological conditions. Its structural characteristics suggest that it may influence neurotransmitter systems, potentially providing therapeutic benefits in disorders like depression and anxiety . Preliminary studies indicate that analogs of this compound exhibit neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.

Research Findings

2.1. Case Studies on Efficacy

Several case studies have highlighted the efficacy of (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride in clinical settings:

• Case Study 1: Cancer Treatment
  A clinical trial involving patients with advanced solid tumors demonstrated that the administration of MERTK inhibitors led to significant tumor reduction in a subset of patients. The study emphasized the need for further exploration into the specific mechanisms by which (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride exerts its effects on tumor biology .
• Case Study 2: Neuroprotective Effects
  In a study focusing on animal models of Alzheimer's disease, treatment with compounds derived from (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride resulted in improved cognitive function and reduced amyloid plaque formation, suggesting potential implications for human therapeutic strategies .

Mechanism of Action

The mechanism of action of {[(2R)-1-Isopropyl-2-pyrrolidinyl]methyl}amine dihydrochloride involves its interaction with specific molecular targets, such as neurotransmitter receptors or enzymes. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Comparative Data for Selected Dihydrochloride Salts

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
(R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride*	C9H21Cl2N2	237.18 (calculated)	Isopropyl-pyrrolidine, chiral center
2-[(5-Fluoropyridin-3-yl)oxy]ethan-1-amine dihydrochloride	C7H11Cl2FN2O	229.08	5-Fluoropyridinyl-oxyethyl
1-(2-Propylpyrimidin-5-yl)methanamine dihydrochloride	C8H15Cl2N3	224.13	2-Propylpyrimidinyl-methyl
1-(2-Propylpyrimidin-5-yl)pyrrolidine-2,5-dione dihydrochloride	C8H13Cl2N3O	165.71	Pyrimidinyl-pyrrolidinedione, diketone

*Note: Data for the target compound are inferred from structural analysis; other compounds are sourced directly from Enamine Ltd .

Structural and Functional Differences

Backbone Heterogeneity: The target compound’s pyrrolidine ring provides conformational rigidity, favoring interactions with chiral binding pockets.

Substituent Effects :

• Fluorine : The 5-fluoropyridinyl group in the first analog increases electronegativity and metabolic stability, a common strategy in drug design to resist oxidative degradation .
• Propyl Chains : The 2-propylpyrimidinyl substituent in the second analog adds hydrophobicity, which may enhance blood-brain barrier penetration but reduce aqueous solubility.

Molecular Weight and Solubility :

• The target compound’s higher molecular weight (237.18 g/mol) suggests moderate solubility, whereas the pyrimidine-based analogs (224.13–229.08 g/mol) may exhibit better solubility due to smaller size and polar substituents.

Biological Activity

(R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride is a compound of significant interest due to its biological activity, particularly in relation to its interactions with various receptors and potential therapeutic applications. This article provides a comprehensive overview of the biological activity of this compound, supported by relevant data tables and research findings.

• Chemical Formula : C6H16Cl2N2
• Molecular Weight : 187.11 g/mol
• CAS Number : 219320-28-2
• Structure : The compound features a pyrrolidine ring connected to a methanamine moiety, with two hydrochloride groups.

(R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride primarily acts as a ligand for various neurotransmitter receptors. Its structural similarity to other amines allows it to modulate receptor activity, particularly in the central nervous system.

Key Receptors Affected:

• Dopamine Receptors : It has been shown to interact with dopamine receptors, which are crucial for regulating mood and behavior.
• Serotonin Receptors : The compound may also influence serotonin pathways, potentially affecting anxiety and depression.

Biological Activity Summary

The following table summarizes the key biological activities associated with (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride:

Activity	Description	Reference
Dopaminergic Activity	Modulates dopamine receptor activity, influencing mood and motor control.
Serotonergic Activity	Affects serotonin receptors, potentially alleviating symptoms of anxiety.
Neuroprotective Effects	Exhibits protective effects against neurodegeneration in preclinical models.
Antidepressant Properties	Demonstrated efficacy in reducing depressive behaviors in animal studies.

Case Studies

• Neuroprotective Effects : In a study published in Journal of Neuropharmacology, (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride was administered to rodent models of Parkinson's disease. Results indicated a significant reduction in neurodegeneration markers and improved motor function compared to control groups .
• Antidepressant Efficacy : A clinical trial involving patients with major depressive disorder showed that this compound significantly improved mood scores compared to placebo after four weeks of treatment. Patients reported fewer side effects compared to traditional antidepressants .
• Dopaminergic Modulation : Research highlighted in Frontiers in Pharmacology demonstrated that the compound selectively increased dopamine levels in specific brain regions associated with reward and motivation, suggesting its potential use in treating disorders like ADHD .

Q & A

Q. What synthetic routes are recommended for preparing (R)-(1-Isopropylpyrrolidin-2-yl)methanamine dihydrochloride?

• Methodological Answer: A common approach involves reductive amination of a pyrrolidine-derived ketone precursor (e.g., 1-isopropylpyrrolidin-2-one) using a chiral catalyst to achieve the (R)-configuration. After isolation of the free base, dihydrochloride salt formation is achieved via reaction with HCl in a polar solvent (e.g., methanol or ethanol). Purification via recrystallization or column chromatography ensures high enantiomeric purity. Analogous methods for azetidine derivatives highlight the use of sodium cyanoborohydride for reductive amination .

Q. What analytical techniques are used to confirm the compound’s purity and structural identity?

• Methodological Answer:

• Purity: Reverse-phase HPLC with UV detection (e.g., C18 column, 0.1% TFA in water/acetonitrile gradient) is standard. Purity ≥95% is typical for research-grade material .
• Structural Confirmation: $^1H$- and $^{13}C$-NMR (D$_2$O or DMSO-d$_6$) verify the pyrrolidine ring, isopropyl group, and amine protons. High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., calculated for C$_8$H$_{19}$N$_2$Cl$_2$: 212.08 Da) .

Q. How should the compound be stored to ensure stability?

• Methodological Answer: Store in airtight containers under inert gas (N$_2$ or Ar) at 2–8°C. The dihydrochloride form is hygroscopic; desiccants (e.g., silica gel) should be included. Avoid prolonged exposure to light, as secondary amines may degrade via oxidation .

Advanced Research Questions

Q. How can enantiomeric purity be ensured during synthesis, and what methods validate stereochemical integrity?

• Methodological Answer:

• Synthesis: Use chiral auxiliaries (e.g., (R)-BINAP ligands) or enzymatic resolution to control stereochemistry. Asymmetric hydrogenation of imine intermediates is another strategy .
• Validation: Chiral HPLC (e.g., Chiralpak® IA column, hexane/isopropanol mobile phase) quantifies enantiomeric excess (ee). Polarimetry or circular dichroism (CD) provides complementary data .

Q. What challenges arise when scaling up the synthesis, and how are they addressed?

• Methodological Answer:

• Key Challenges:
• Byproduct Formation: Reductive amination at scale may produce secondary amines. Optimizing stoichiometry (e.g., excess NaBH$_4$) minimizes this .
• Salt Formation: pH control during HCl addition is critical to avoid over-acidification, which degrades the product. Use in-line pH monitoring .
• Process Solutions: Replace column chromatography with distillation or crystallization for purification. Continuous flow reactors improve yield and reproducibility .

Q. How does the isopropyl substituent on the pyrrolidine ring influence the compound’s biological activity?

• Methodological Answer:

• Steric Effects: The isopropyl group enhances selectivity for hydrophobic binding pockets in enzymes (e.g., monoamine oxidases or lysyl oxidases). Molecular dynamics simulations show reduced off-target interactions compared to smaller substituents .
• Solubility: While the dihydrochloride salt improves aqueous solubility, the isopropyl group may reduce membrane permeability. LogP calculations (e.g., using ChemAxon) guide derivatization for optimal bioavailability .

Data Contradictions and Resolution

Q. Discrepancies in reported IC$_{50}$ values for related compounds: How should researchers interpret conflicting data?

• Methodological Answer:

• Source Analysis: Compare assay conditions (e.g., LOXL2 vs. MAO-B inhibition in ). Variations in buffer pH, temperature, or substrate concentration significantly alter IC$_{50}$ .
• Validation: Replicate key experiments using standardized protocols (e.g., Amplex® Red assay for oxidases). Cross-reference structural analogs (e.g., (2-chloropyridin-4-yl)methanamine derivatives) to identify trends .